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Compound of Interest

Compound Name: cis,cis-Dimethyl muconate

Cat. No.: B15192753 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides essential safety and logistical information for the proper

disposal of cis,cis-Dimethyl muconate, a derivative of the versatile platform chemical

muconic acid.

Important Note: A specific Safety Data Sheet (SDS) for cis,cis-Dimethyl muconate is not

readily available. The following procedures are based on the available safety data for the

closely related parent compound, cis,cis-muconic acid. It is crucial to consult with your

institution's Environmental Health and Safety (EHS) department for specific guidance and to

ensure compliance with all local, regional, and national regulations.

Summary of Key Safety and Disposal Information
Proper disposal of cis,cis-Dimethyl muconate should be managed by treating it as a

hazardous waste. The primary recommended method of disposal is incineration by a licensed

professional waste disposal service.[1] This process should involve dissolving or mixing the

material with a combustible solvent in a chemical incinerator equipped with an afterburner and

scrubber.[1] It is imperative that this material and its container are never disposed of in regular

household garbage or allowed to enter sewage systems.

Quantitative Data for cis,cis-Muconic Acid
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The following table summarizes the key physical and chemical properties of cis,cis-muconic

acid, which may be useful for handling and storage considerations.

Property Value

Physical State Powder Solid[2]

Appearance Light yellow[2]

Molecular Formula C6H6O4

Molecular Weight 142.11 g/mol

Melting Point/Range 194 - 195 °C / 381.2 - 383 °F[3]

Solubility
Likely to be mobile in the environment due to its

water solubility.[2]

Incompatible Materials Bases, Reducing Agents[3]

Step-by-Step Disposal Protocol
The following protocol outlines the recommended steps for the safe disposal of cis,cis-
Dimethyl muconate, based on information for cis,cis-muconic acid.

1. Personal Protective Equipment (PPE):

Wear appropriate PPE, including safety glasses with side-shields (or goggles), chemical-

resistant gloves (inspect before use), and a lab coat.[1]

2. Waste Collection:

Collect waste cis,cis-Dimethyl muconate in a suitable, labeled, and closed container.[1]

For spills, sweep up the solid material and place it into a suitable container for disposal.

Avoid generating dust.[2]

3. Labeling and Storage:
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Clearly label the waste container with the chemical name ("Waste cis,cis-Dimethyl
muconate") and any associated hazards.

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials such as bases and reducing agents.[3]

4. Waste Disposal Request:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.

Provide them with all necessary information about the waste material.

5. Final Disposal:

The EHS department will coordinate with a licensed waste disposal company for the final

disposal, which should be conducted in accordance with all applicable regulations.[1][4]

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of cis,cis-Dimethyl
muconate.
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Caption: Workflow for the proper disposal of cis,cis-Dimethyl muconate.
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By adhering to these procedures and consulting with safety professionals, researchers can

ensure the safe and compliant disposal of cis,cis-Dimethyl muconate, fostering a secure and

responsible laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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